Cas no 102250-75-9 (Methyl 4-(diethylamino)-4-oxobut-2-enoate)
102250-75-9 structure
Product Name:Methyl 4-(diethylamino)-4-oxobut-2-enoate
CAS No:102250-75-9
MF:C9H15NO3
MW:185.220302820206
CID:1132325
PubChem ID:71332767
Update Time:2025-04-20
Methyl 4-(diethylamino)-4-oxobut-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(diethylamino)-4-oxobut-2-enoate
- DTXSID40761148
- 102250-75-9
-
- Inchi: 1S/C9H15NO3/c1-4-10(5-2)8(11)6-7-9(12)13-3/h6-7H,4-5H2,1-3H3
- InChI Key: WVSNZMLUPSASPT-UHFFFAOYSA-N
- SMILES: O=C(C=CC(=O)OC)N(CC)CC
Computed Properties
- Exact Mass: 185.10525
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
- LogP: 0.58400
Methyl 4-(diethylamino)-4-oxobut-2-enoate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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